82-35-9

1,5-Dinitroanthraquinone

In Stock

• CAS RN:
• 82-35-9

• Formula:
• C14H6N2O6

• InChI:
• InChI=1S/C14H6N2O6/c17-13-7-3-1-5-9(15(19)20)11(7)14(18)8-4-2-6-10(12(8)13)16(21)22/h1-6H

• InChIKey:
• XVMVHWDCRFNPQR-UHFFFAOYSA-N

• 1,5-Dinitroanthraquinone is formed as one of the products during the nitration of anthraquinone.
  
  

Pyridinium, 1,1'-(1,2-ethanediyl)bis-, dibromide

In Stock

• CAS RN:
• 882-35-9

• Formula:
• C12H14Br2N2

• InChI:
• InChI=1S/C12H14N2.2BrH/c1-3-7-13(8-4-1)11-12-14-9-5-2-6-10-14;;/h1-10H,11-12H2;2*1H/q+2;;/p-2

• InChIKey:
• DMEHMWWKTXHHMO-UHFFFAOYSA-L

• Pyridinium, 1,1'-(1,2-ethanediyl)bis-, dibromide is a useful research compound. Its molecular formula is C12H14Br2N2 and its molecular weight is 346.06 g/mol. The purity is usually 95%.

Isoquercetin

In Stock

• CAS RN:
• 482-35-9

• Formula:
• C21H20O12

• InChI:
• InChI=1S/C21H20O12/c22-6-13-15(27)17(29)18(30)21(32-13)33-20-16(28)14-11(26)4-8(23)5-12(14)31-19(20)7-1-2-9(24)10(25)3-7/h1-5,13,15,17-18,21-27,29-30H,6H2/t13-,15-,17+,18-,21+/m1/s1

• InChIKey:
• OVSQVDMCBVZWGM-QSOFNFLRSA-N

• Quercetin 3-O-beta-D-glucopyranoside is a quercetin O-glucoside that is quercetin with a beta-D-glucosyl residue attached at position 3. Isolated from Lepisorus contortus, it exhibits antineoplastic activityand has been found to decrease the rate of polymerization and sickling of red blood cells It has a role as an antineoplastic agent, a plant metabolite, a bone density conservation agent, an osteogenesis regulator, an antioxidant, a histamine antagonist, an antipruritic drug and a geroprotector. It is a quercetin O-glucoside, a tetrahydroxyflavone, a beta-D-glucoside and a monosaccharide derivative. It is functionally related to a beta-D-glucose. It is a conjugate acid of a quercetin 3-O-beta-D-glucopyranoside(1-).
  Isoquercetin has been used in trials studying the treatment of Kidney Cancer, Renal cell carcinoma, Advanced Renal Cell Carcinoma, Thromboembolism of Vein in ...

N-(2,4-dimethylphenyl)-4,4,7-trimethyl-5H-dithiolo[3,4-c]quinolin-1-imine

In Stock

• CAS RN:
• 5682-35-9

• Formula:
• C21H22N2S2

• InChI:
• InChI=1S/C21H22N2S2/c1-12-7-9-16(14(3)10-12)22-20-18-15-8-6-13(2)11-17(15)23-21(4,5)19(18)24-25-20/h6-11,23H,1-5H3

• InChIKey:
• ZNIPUCXLJJJDPP-UHFFFAOYSA-N

• N-(2,4-dimethylphenyl)-4,4,7-trimethyl-5H-dithiolo[3,4-c]quinolin-1-imine is a useful research compound. Its molecular formula is C21H22N2S2 and its molecular weight is 366.5 g/mol. The purity is usually 95%.

5-Amino-1-(4-bromophenyl)-3-methyl-1H-pyrazole-4-carbonitrile

In Stock

• CAS RN:
• 76982-35-9

• Formula:
• C11H9BrN4

• InChI:
• InChI=1S/C11H9BrN4/c1-7-10(6-13)11(14)16(15-7)9-4-2-8(12)3-5-9/h2-5H,14H2,1H3

• InChIKey:
• XNXAHPLZAJJVMJ-UHFFFAOYSA-N

• 5-Amino-1-(4-bromophenyl)-3-methyl-1H-pyrazole-4-carbonitrile is a useful research compound. Its molecular formula is C11H9BrN4 and its molecular weight is 277.12 g/mol. The purity is usually 95%.

Methyl 2-((dimethoxymethylsilyl)oxy)benzoate

In Stock

• CAS RN:
• 84682-35-9

• Formula:
• C11H16O5Si

• InChI:
• InChI=1S/C11H16O5Si/c1-13-11(12)9-7-5-6-8-10(9)16-17(4,14-2)15-3/h5-8H,1-4H3

• InChIKey:
• QTPRCMMBZZJLSB-UHFFFAOYSA-N

• Methyl 2-((dimethoxymethylsilyl)oxy)benzoate is a useful research compound. Its molecular formula is C11H16O5Si and its molecular weight is 256.33 g/mol. The purity is usually 95%.

3-(3-Nitrophenoxy)propan-1-ol

In Stock

• CAS RN:
• 63082-35-9

• Formula:
• C9H11NO4

• InChI:
• InChI=1S/C9H11NO4/c11-5-2-6-14-9-4-1-3-8(7-9)10(12)13/h1,3-4,7,11H,2,5-6H2

• InChIKey:
• UVYNMBARDDNRRR-UHFFFAOYSA-N

• 3-(3-Nitrophenoxy)propan-1-ol is a useful research compound. Its molecular formula is C9H11NO4 and its molecular weight is 197.19 g/mol. The purity is usually 95%.

2-(2,4-Dimethylthiazol-5-yl)acetonitrile

In Stock

• CAS RN:
• 50382-35-9

• Formula:
• C7H8N2S

• InChI:
• InChI=1S/C7H8N2S/c1-5-7(3-4-8)10-6(2)9-5/h3H2,1-2H3

• InChIKey:
• SIYOYGXOPJUZAG-UHFFFAOYSA-N

• 2-(2,4-Dimethylthiazol-5-yl)acetonitrile is a useful research compound. Its molecular formula is C7H8N2S and its molecular weight is 152.22 g/mol. The purity is usually 95%.

1,2-Benzenedicarboxylic acid, mono((diphenylmethylene)hydrazide)

In Stock

• CAS RN:
• 160282-35-9

• Formula:
• C21H16N2O3

• InChI:
• InChI=1S/C21H16N2O3/c24-20(17-13-7-8-14-18(17)21(25)26)23-22-19(15-9-3-1-4-10-15)16-11-5-2-6-12-16/h1-14H,(H,23,24)(H,25,26)

• InChIKey:
• JSBWNKCZWATLDM-UHFFFAOYSA-N

• 1,2-Benzenedicarboxylic acid, mono((diphenylmethylene)hydrazide) is a useful research compound. Its molecular formula is C21H16N2O3 and its molecular weight is 344.4 g/mol. The purity is usually 95%.

2-[Bis(2-hydroxyethyl)amino]anthracene-9,10-dione

In Stock

• CAS RN:
• 136182-35-9

• Formula:
• C18H17NO4

• InChI:
• InChI=1S/C18H17NO4/c20-9-7-19(8-10-21)12-5-6-15-16(11-12)18(23)14-4-2-1-3-13(14)17(15)22/h1-6,11,20-21H,7-10H2

• InChIKey:
• MORYVYBWTVLWSN-UHFFFAOYSA-N

• 2-[Bis(2-hydroxyethyl)amino]anthracene-9,10-dione is a useful research compound. Its molecular formula is C18H17NO4 and its molecular weight is 311.3 g/mol. The purity is usually 95%.

4-Acetyl-2-chlorobenzoic acid

In Stock

• CAS RN:
• 115382-35-9

• Formula:
• C9H7ClO3

• InChI:
• InChI=1S/C9H7ClO3/c1-5(11)6-2-3-7(9(12)13)8(10)4-6/h2-4H,1H3,(H,12,13)

• InChIKey:
• KASJLCWKGSURCV-UHFFFAOYSA-N

• 4-Acetyl-2-chlorobenzoic acid is a useful research compound. Its molecular formula is C9H7ClO3 and its molecular weight is 198.6 g/mol. The purity is usually 95%.

5-(Phenylsulfanyl)pent-4-en-1-ol

In Stock

• CAS RN:
• 144482-35-9

• Formula:
• C11H14OS

• InChI:
• InChI=1S/C11H14OS/c12-9-5-2-6-10-13-11-7-3-1-4-8-11/h1,3-4,6-8,10,12H,2,5,9H2

• InChIKey:
• PJZRNXUYKKIAOK-UHFFFAOYSA-N

• 5-(Phenylsulfanyl)pent-4-en-1-ol is a useful research compound. Its molecular formula is C11H14OS and its molecular weight is 194.30 g/mol. The purity is usually 95%.

N-(4-Cyanophenyl)-4-formylbenzamide

• CAS RN:
• 364082-35-9

• Formula:
• C15H10N2O2

• InChI:
• InChI=1S/C15H10N2O2/c16-9-11-3-7-14(8-4-11)17-15(19)13-5-1-12(10-18)2-6-13/h1-8,10H,(H,17,19)

• InChIKey:
• KQOBKCAZVSNZKX-UHFFFAOYSA-N

• N-(4-Cyanophenyl)-4-formylbenzamide is a useful research compound. Its molecular formula is C15H10N2O2 and its molecular weight is 250.25 g/mol. The purity is usually 95%.

N-(3-(5-(3-nitrophenyl)-1-tosyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide

In Stock

• CAS RN:
• 851782-35-9

• Formula:
• C23H22N4O6S2

• InChI:
• InChI=1S/C23H22N4O6S2/c1-16-9-11-21(12-10-16)35(32,33)26-23(18-6-4-8-20(14-18)27(28)29)15-22(24-26)17-5-3-7-19(13-17)25-34(2,30)31/h3-14,23,25H,15H2,1-2H3

• InChIKey:
• LWXROPFWZRSMNR-UHFFFAOYSA-N

• N-(3-(5-(3-nitrophenyl)-1-tosyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C23H22N4O6S2 and its molecular weight is 514.57. The purity is usually 95%.

1-methyl-1H-indol-6-amine hydrochloride

In Stock

• CAS RN:
• 856782-35-9

• Formula:
• C9H11ClN2

• InChI:
• InChI=1S/C9H10N2.ClH/c1-11-5-4-7-2-3-8(10)6-9(7)11;/h2-6H,10H2,1H3;1H

• InChIKey:
• NKDOUVHMIPLZFP-UHFFFAOYSA-N

• 1-methyl-1H-indol-6-amine hydrochloride is a useful research compound. Its molecular formula is C9H11ClN2 and its molecular weight is 182.65. The purity is usually 95%.

5-Ethoxy-2-[5-(2-methoxyphenoxy)pyrimidin-4-yl]phenol

In Stock

• CAS RN:
• 877782-35-9

• Formula:
• C19H18N2O4

• InChI:
• InChI=1S/C19H18N2O4/c1-3-24-13-8-9-14(15(22)10-13)19-18(11-20-12-21-19)25-17-7-5-4-6-16(17)23-2/h4-12,22H,3H2,1-2H3

• InChIKey:
• TUFYGOHOTZRJCG-UHFFFAOYSA-N

• 5-Ethoxy-2-[5-(2-methoxyphenoxy)pyrimidin-4-yl]phenol is a useful research compound. Its molecular formula is C19H18N2O4 and its molecular weight is 338.363. The purity is usually 95%.

(S)-5-Benzyl-5-azaspiro[2.4]heptan-7-amine

In Stock

• CAS RN:
• 144282-35-9

• Formula:
• C13H18N2

• InChI:
• InChI=1S/C13H18N2/c14-12-9-15(10-13(12)6-7-13)8-11-4-2-1-3-5-11/h1-5,12H,6-10,14H2/t12-/m1/s1

• InChIKey:
• PGEGEJNTABPWJH-GFCCVEGCSA-N

• (S)-5-Benzyl-5-azaspiro[2.4]heptan-7-amine is a useful research compound. Its molecular formula is C13H18N2 and its molecular weight is 202.3 g/mol. The purity is usually 95%.

3,4-Dichloro-2'-thiomorpholinomethyl benzophenone

In Stock

• CAS RN:
• 898782-35-9

• Formula:
• C18H17Cl2NOS

• InChI:
• InChI=1S/C18H17Cl2NOS/c19-16-6-5-13(11-17(16)20)18(22)15-4-2-1-3-14(15)12-21-7-9-23-10-8-21/h1-6,11H,7-10,12H2

• InChIKey:
• KKTNOVUDJXSWPJ-UHFFFAOYSA-N

• 3,4-Dichloro-2'-thiomorpholinomethyl benzophenone is a useful research compound. Its molecular formula is C18H17Cl2NOS and its molecular weight is 366.3 g/mol. The purity is usually 95%.

Ethyl 2-((2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-5-fluoropyrimidin-4-yl)thio)acetate

In Stock

• CAS RN:
• 1823182-35-9

• Formula:
• C14H10ClF4N3O2S

• InChI:
• InChI=1S/C14H10ClF4N3O2S/c1-2-24-10(23)6-25-13-9(16)5-21-12(22-13)11-8(15)3-7(4-20-11)14(17,18)19/h3-5H,2,6H2,1H3

• InChIKey:
• AJNXTGVOCZFDJA-UHFFFAOYSA-N

• Ethyl 2-((2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-5-fluoropyrimidin-4-yl)thio)acetate is a useful research compound. Its molecular formula is C14H10ClF4N3O2S and its molecular weight is 395.8 g/mol. The purity is usually 95%.

N-benzyl-2-((2-methylquinazolin-4-yl)oxy)acetamide

In Stock

• CAS RN:
• 1116082-35-9

• Formula:
• C18H17N3O2

• InChI:
• InChI=1S/C18H17N3O2/c1-13-20-16-10-6-5-9-15(16)18(21-13)23-12-17(22)19-11-14-7-3-2-4-8-14/h2-10H,11-12H2,1H3,(H,19,22)

• InChIKey:
• RGIYYJYDGYBEGR-UHFFFAOYSA-N

• N-benzyl-2-((2-methylquinazolin-4-yl)oxy)acetamide is a useful research compound. Its molecular formula is C18H17N3O2 and its molecular weight is 307.353. The purity is usually 95%.

2-(4-chlorophenoxy)-N-((2-(dimethylamino)-6-methylpyrimidin-4-yl)methyl)acetamide

In Stock

• CAS RN:
• 1797082-35-9

• Formula:
• C16H19ClN4O2

• InChI:
• InChI=1S/C16H19ClN4O2/c1-11-8-13(20-16(19-11)21(2)3)9-18-15(22)10-23-14-6-4-12(17)5-7-14/h4-8H,9-10H2,1-3H3,(H,18,22)

• InChIKey:
• ZQZQLXJUDVMWNQ-UHFFFAOYSA-N

• 2-(4-chlorophenoxy)-N-((2-(dimethylamino)-6-methylpyrimidin-4-yl)methyl)acetamide is a useful research compound. Its molecular formula is C16H19ClN4O2 and its molecular weight is 334.8. The purity is usually 95%.

N1-((5-benzoylthiophen-2-yl)methyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide

In Stock

• CAS RN:
• 1797282-35-9

• Formula:
• C21H15F3N2O4S

• InChI:
• InChI=1S/C21H15F3N2O4S/c22-21(23,24)30-15-8-6-14(7-9-15)26-20(29)19(28)25-12-16-10-11-17(31-16)18(27)13-4-2-1-3-5-13/h1-11H,12H2,(H,25,28)(H,26,29)

• InChIKey:
• BNBJPHUNMYHPSO-UHFFFAOYSA-N

• N1-((5-benzoylthiophen-2-yl)methyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide is a useful research compound. Its molecular formula is C21H15F3N2O4S and its molecular weight is 448.42. The purity is usually 95%.

3-Methoxyazetidine-1-carbonyl chloride

In Stock

• CAS RN:
• 1849382-35-9

• Formula:
• C5H8ClNO2

• InChI:
• InChI=1S/C5H8ClNO2/c1-9-4-2-7(3-4)5(6)8/h4H,2-3H2,1H3

• InChIKey:
• KAHMVCPHJREBGK-UHFFFAOYSA-N

• 3-Methoxyazetidine-1-carbonyl chloride is a useful research compound. Its molecular formula is C5H8ClNO2 and its molecular weight is 149.57. The purity is usually 95%.

6-(1H-Pyrrol-2-YL)pyridine-2-carbonitrile

In Stock

• CAS RN:
• 2060482-35-9

• Formula:
• C10H7N3

• InChI:
• InChI=1S/C10H7N3/c11-7-8-3-1-4-10(13-8)9-5-2-6-12-9/h1-6,12H

• InChIKey:
• PBUHHPOPTVGGMY-UHFFFAOYSA-N

• 6-(1H-Pyrrol-2-YL)pyridine-2-carbonitrile is a useful research compound. Its molecular formula is C10H7N3 and its molecular weight is 169.187. The purity is usually 95%.